Cas no 2137545-45-8 (4-(1-Benzothiophen-5-yl)-3-methylbenzaldehyde)

• Product Name: 4-(1-Benzothiophen-5-yl)-3-methylbenzaldehyde
• CAS No: 2137545-45-8
• MF: C₁₆H₁₂OS
• MW: 252.330883026123
• CID: 6223172
• PubChem ID: 165477060
• Update Time: 2025-05-20

4-(1-Benzothiophen-5-yl)-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-765806
• 4-(1-benzothiophen-5-yl)-3-methylbenzaldehyde
• 2137545-45-8
• 4-(1-Benzothiophen-5-yl)-3-methylbenzaldehyde

• Inchi： 1S/C16H12OS/c1-11-8-12(10-17)2-4-15(11)13-3-5-16-14(9-13)6-7-18-16/h2-10H,1H3
• InChI Key： BLMCDXFRJLZHCK-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC(=C2)C1C=CC(C=O)=CC=1C

Computed Properties

• Exact Mass: 252.06088618g/mol
• Monoisotopic Mass: 252.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.3Ų

Additional information on 4-(1-Benzothiophen-5-yl)-3-methylbenzaldehyde

Professional Introduction to 4-(1-Benzothiophen-5-yl)-3-methylbenzaldehyde (CAS No. 2137545-45-8)

4-(1Benzothiophen-5-yl-3-methylbenzaldehyde) (CAS No. 2137545-45-8) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines a benzothiophene moiety with a benzaldehyde group, making it a versatile intermediate in the synthesis of various pharmacologically active molecules. The presence of both aromatic and heterocyclic systems in its framework suggests potential applications in drug discovery and material science.

The benzothiophene ring is a key structural feature of this compound, known for its stability and ability to participate in diverse chemical reactions. It is a common scaffold in medicinal chemistry due to its role in modulating biological activity. Specifically, benzothiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the 3-methylbenzaldehyde group further enhances the compound's reactivity, enabling it to serve as a precursor in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzothiophene-based structures. The compound 4-(1-benzothiophen-5-yl)-3-methylbenzaldehyde has emerged as a promising candidate in this domain. Its unique structural attributes make it an attractive building block for designing molecules with tailored biological activities. For instance, studies have demonstrated its potential in inhibiting specific enzymes involved in cancer progression by targeting the benzothiophene moiety.

One of the most compelling aspects of this compound is its role as an intermediate in the synthesis of small-molecule drugs. Researchers have leveraged its reactivity to develop new analogs with enhanced pharmacokinetic properties. The benzaldehyde group, in particular, is known for its ability to undergo condensation reactions with various nucleophiles, leading to the formation of Schiff bases and other functionalized derivatives. These derivatives have shown promise in preclinical studies as inhibitors of kinases and other enzymes relevant to neurological disorders.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 4-(1-benzothiophen-5-yl)-3-methylbenzaldehyde. Its molecular structure allows for modifications that can fine-tune its binding affinity to biological targets. This flexibility has led to several patents being filed for derivatives of this compound that exhibit improved efficacy and reduced side effects compared to existing drugs. Additionally, its compatibility with green chemistry principles makes it an environmentally friendly choice for synthetic chemists.

Recent advancements in computational chemistry have further accelerated the development of new derivatives based on 4-(1-benzothiophen-5-yl)-3-methylbenzaldehyde. Molecular modeling techniques have been employed to predict the binding interactions between this compound and various protein targets, providing valuable insights into its mechanism of action. These simulations have helped researchers optimize the structure of the molecule to enhance its pharmacological properties.

The synthesis of 4-(1-benzothiophen-5-yl)-3-methylbenzaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, making it more accessible for industrial applications. Catalytic processes, particularly those involving transition metals, have been found to be particularly effective in facilitating key transformations within its molecular framework.

Industrial applications of this compound extend beyond pharmaceuticals into materials science. Its aromatic nature makes it suitable for use as a precursor in the production of dyes, pigments, and polymers. The benzothiophene ring contributes to the stability and colorfastness of these materials, making them ideal for high-performance applications.

The regulatory landscape surrounding 4-(1-benzothiophen-5-yl)-3-methylbenzaldehyde is favorable for further research and development. Given its non-toxic nature and lack of association with hazardous properties, it can be easily handled under standard laboratory conditions. This has facilitated its widespread use in academic and industrial research settings without stringent regulatory hurdles.

Future directions for research on this compound include exploring its potential as an agrochemical intermediate. Derivatives of benzothiophene have shown promise in developing novel pesticides due to their ability to interact with biological systems at multiple levels. By modifying the structure of 4-(1-benzothiophen-5-yl)-3-methylbenzaldehyde, researchers aim to create compounds that are effective against pests while minimizing environmental impact.

In conclusion, 4-(1Benzothiophen-5-yl-3-methylbenzaldehyde (CAS No. 2137545-45-8) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, while also finding applications in materials science and agrochemicals. Ongoing research continues to uncover new ways to harness its capabilities, ensuring that it remains at the forefront of scientific innovation.